A novel supramolecular metallogel-based high-resolution anion sensor array†

Chemical Communications Pub Date: 2014-12-03 DOI: 10.1039/C4CC07814D

Abstract

A novel anion sensor array based on supramolecular metallogels has been developed. It could accurately identify CN, SCN, S2− and I in water. Interestingly, this sensor array is based on a novel design approach termed “competitive coordination control AIE mode” to develop anion-responsive gels which need only one synthesized gelator G1.

Graphical abstract: A novel supramolecular metallogel-based high-resolution anion sensor array
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